Cas no 1213524-13-0 (3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine)

• Product Name: 3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine
• CAS No: 1213524-13-0
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 6614463
• PubChem ID: 131601719
• Update Time: 2025-08-05

3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine
• (R)-3-(Pyrrolidin-2-yl)-5-(trifluoromethyl)pyridine
• 1213524-13-0

• Inchi： 1S/C10H11F3N2/c11-10(12,13)8-4-7(5-14-6-8)9-2-1-3-15-9/h4-6,9,15H,1-3H2/t9-/m1/s1
• InChI Key： UTANQOVGDKYMND-SECBINFHSA-N
• SMILES： FC(C1=CN=CC(=C1)[C@H]1CCCN1)(F)F

Computed Properties

• Exact Mass: 216.087
• Monoisotopic Mass: 216.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9A^2

Additional information on 3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine

Professional Introduction to 3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine (CAS No. 1213524-13-0)

3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine, identified by its CAS number 1213524-13-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a pyrrolidine ring and a trifluoromethyl group makes it a versatile scaffold for designing novel bioactive molecules.

The compound's stereochemistry, particularly the (2R)-configuration of the pyrrolidine ring, plays a crucial role in determining its biological activity. Stereoisomers can exhibit vastly different pharmacological properties, making the precise control of chirality essential in medicinal chemistry. The research on chiral auxiliaries and catalysts has enabled more efficient synthesis of enantiomerically pure compounds like this one, which is critical for optimizing drug efficacy and minimizing side effects.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group in 3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine contributes to these desirable properties. Fluorine atoms can modulate electronic effects, influence conformational preferences, and improve pharmacokinetic profiles. This compound exemplifies how strategic incorporation of fluorine can lead to more effective therapeutic agents.

The synthesis of 3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine involves sophisticated organic transformations, including nucleophilic substitution, condensation reactions, and stereoselective methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the process, allowing for scalable production. The growing interest in flow chemistry has also facilitated the synthesis of complex molecules like this one under controlled conditions, reducing byproduct formation and improving yields.

The compound's potential applications extend to various therapeutic areas. Its structural motif is reminiscent of known bioactive scaffolds used in central nervous system (CNS) drugs, anticancer agents, and anti-inflammatory medications. Preclinical studies have begun to explore its interactions with biological targets such as enzymes and receptors. The combination of a pyrrolidine scaffold with a trifluoromethyl group suggests possible applications in modulating neurotransmitter systems or inhibiting key enzymes involved in disease pathways.

The latest research highlights the importance of computational modeling in rational drug design. Molecular docking simulations have been employed to predict how 3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine might interact with protein targets. These studies provide insights into binding affinities and possible mechanisms of action, guiding experimental efforts. Additionally, quantum mechanical calculations have helped elucidate the electronic structure and reactivity of this compound, contributing to a deeper understanding of its chemical behavior.

In conclusion, 3-[(2R)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine represents a promising lead compound in pharmaceutical research. Its unique structural features, stereochemical precision, and fluorinated moiety make it an attractive candidate for further development. As synthetic methodologies continue to advance and computational tools become more sophisticated, compounds like this one will play an increasingly important role in discovering new therapies for human diseases.